4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt

• IUPAC Name: potassium;4-morpholin-4-yl-1-oxo-1λ4-thia-5-aza-2-azanidacyclopent-4-en-3-one
• InChI: InChI=1S/C6H9N3O3S.K/c10-6-5(7-13(11)8-6)9-1-3-12-4-2-9;/h1-4H2,(H,8,10);/q;+1/p-1
• InChI Key: KDUUYEDJMSXWEN-UHFFFAOYSA-M
• Canonical SMILES: C1COCCN1C2=NS(=O)[N-]C2=O.[K+]
• Molecular Formula: C6H8KN3O3S
• Molecular Weight: 241.31 g/mol

Description

4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic organic compound with the molecular formula C7H12KNO3S2 and molecular weight of 263.38 g/mol.

Mechanism of Action

The mechanism of action of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt involves the inhibition of protein tyrosine phosphatases (PTPs). PTPs are enzymes that remove phosphate groups from tyrosine residues on proteins, thereby regulating cellular signaling pathways. The inhibition of PTPs by 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt leads to the activation of various signaling pathways, which can have therapeutic implications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt have been extensively studied. It has been shown to have potent inhibitory effects on PTPs, leading to the activation of various signaling pathways. This activation can have therapeutic implications for diseases such as cancer, diabetes, and autoimmune disorders. Additionally, it has been shown to have anti-inflammatory effects, which can be beneficial for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt in lab experiments include its potent inhibitory effects on PTPs and its potential therapeutic implications for various diseases. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt. These include further studies to fully understand its mechanism of action, potential side effects, and toxicity. Additionally, its potential therapeutic implications for various diseases should be explored further, and its use as a tool for the study of cellular signaling pathways should be investigated. Overall, 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt has shown promise as a potent inhibitor of PTPs and has potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt can be achieved through a multistep process. The first step involves the reaction of 2-amino-5-chloro-1,3,4-thiadiazole with morpholine in the presence of a base such as sodium hydroxide. The resulting product is then oxidized with hydrogen peroxide to form 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one. Finally, the potassium salt is obtained by the reaction of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one with potassium hydroxide.

Scientific Research Applications

4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt has been extensively studied for its potential applications in various fields of scientific research. It has shown promise as a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes involved in the regulation of cellular signaling pathways. This inhibition can lead to the activation of various signaling pathways, which can have therapeutic implications for diseases such as cancer, diabetes, and autoimmune disorders.